Cas no 128460-64-0 (4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid
• CAS No: 128460-64-0
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321388
• CID: 2769556
• PubChem ID: 14750801
• Update Time: 2025-05-21

4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321388
• 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid, 95%
• SCHEMBL10459347
• 3,3',4'-Trimethoxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20563622
• 128460-64-0
• 4-(3,4-DIMETHOXYPHENYL)-2-METHOXYBENZOIC ACID
• 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321388
• Inchi： 1S/C16H16O5/c1-19-13-7-5-11(9-15(13)21-3)10-4-6-12(16(17)18)14(8-10)20-2/h4-9H,1-3H3,(H,17,18)
• InChI Key： GKSOFESCTNSBBG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Additional information on 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid

4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 128460-64-0, known as 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with methoxy groups at specific positions. The presence of these substituents not only influences the physical and chemical properties of the molecule but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid as a promising candidate in drug discovery. Researchers have explored its ability to modulate various cellular pathways, making it a potential lead compound for the development of novel therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed its potential application in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of CAS No. 128460-64-0 involves a multi-step process that typically begins with the preparation of the dimethoxyphenyl derivative. This is followed by a series of coupling reactions to introduce the methoxy groups at the appropriate positions on the benzoic acid ring. The optimization of these reactions has been a focus of recent research, with scientists striving to develop more efficient and environmentally friendly synthetic routes.

In terms of physical properties, 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed its potent inhibitory effects on key enzymes involved in inflammatory processes. For example, studies have demonstrated its ability to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a central role in inflammation and pain perception. These findings have led to further investigations into its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, CAS No. 128460-64-0 has shown promise in anticancer research. Preclinical studies have indicated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity suggests that the compound could be developed into a targeted anticancer therapy with improved efficacy and reduced toxicity.

The structural uniqueness of 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid also makes it an interesting molecule for material science applications. Its ability to form stable crystalline structures has been explored for use in organic electronics and photonics. Researchers are currently investigating its potential as a building block for advanced materials with tailored optical and electronic properties.

In conclusion, CAS No. 128460-64-0, or 4-(3,4-Dimethoxyphenyl)-2-methoxybenzoic acid, is a multifaceted compound with significant potential across diverse fields. From drug discovery to material science, this molecule continues to be a subject of intense research interest. As new insights into its properties and applications emerge, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.